Cas no 831210-89-0 (Fmoc-L-Kynurenine)
Fmoc-L-Kynurenine Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-L-Kynurenine
-
- MDL: MFCD04112473
Fmoc-L-Kynurenine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB259032-500 mg |
N-alpha-Fmoc-beta-anthraniloyl-L-alanine, (S)-2-(9-Fluorenylmethyloxycarbonylamino)-4-(2-aminophenyl)-4-oxobutanoic acid (Fmoc-Asp(Ph(2-NH2))-OH); . |
831210-89-0 | 500 mg |
€675.00 | 2023-07-20 | ||
| abcr | AB259032-1 g |
N-alpha-Fmoc-beta-anthraniloyl-L-alanine, (S)-2-(9-Fluorenylmethyloxycarbonylamino)-4-(2-aminophenyl)-4-oxobutanoic acid (Fmoc-Asp(Ph(2-NH2))-OH); . |
831210-89-0 | 1 g |
€1,125.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1106749-1g |
(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-aminophenyl)-4-oxobutanoic acid |
831210-89-0 | 95% | 1g |
$650 | 2024-07-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01118137-5g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-aminophenyl)-4-oxobutanoic acid |
831210-89-0 | 98% | 5g |
¥6123.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01118137-1g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-aminophenyl)-4-oxobutanoic acid |
831210-89-0 | 98% | 1g |
¥7237.0 | 2024-04-18 | |
| abcr | AB259032-500mg |
N-alpha-Fmoc-beta-anthraniloyl-L-alanine, (S)-2-(9-Fluorenylmethyloxycarbonylamino)-4-(2-aminophenyl)-4-oxobutanoic acid (Fmoc-Asp(Ph(2-NH2))-OH); . |
831210-89-0 | 500mg |
€675.00 | 2023-09-11 | ||
| abcr | AB259032-1g |
N-alpha-Fmoc-beta-anthraniloyl-L-alanine, (S)-2-(9-Fluorenylmethyloxycarbonylamino)-4-(2-aminophenyl)-4-oxobutanoic acid (Fmoc-Asp(Ph(2-NH2))-OH); . |
831210-89-0 | 1g |
€338.10 | 2025-04-16 | ||
| abcr | AB259032-5g |
N-alpha-Fmoc-beta-anthraniloyl-L-alanine, (S)-2-(9-Fluorenylmethyloxycarbonylamino)-4-(2-aminophenyl)-4-oxobutanoic acid (Fmoc-Asp(Ph(2-NH2))-OH); . |
831210-89-0 | 5g |
€1046.00 | 2025-04-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1510098-500mg |
Fmoc-L-Kynurenine |
831210-89-0 | 98% | 500mg |
¥6520.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1510098-1g |
Fmoc-L-Kynurenine |
831210-89-0 | 98% | 1g |
¥8685.00 | 2024-07-28 |
Fmoc-L-Kynurenine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Fmoc-L-Kynurenine
Comprehensive Overview of Fmoc-L-Kynurenine (CAS No. 831210-89-0): Applications and Recent Advances
Fmoc-L-Kynurenine (CAS No. 831210-89-0) is a chemically modified amino acid derivative widely used in peptide synthesis and biomedical research. This compound features the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The integration of L-Kynurenine, a metabolite of the tryptophan pathway, into peptide chains enables the study of neurodegenerative diseases, immune modulation, and oxidative stress responses. Researchers increasingly focus on its role in neuroprotection and drug discovery, aligning with trends in precision medicine and biomarker development.
The unique structure of Fmoc-L-Kynurenine allows it to serve as a versatile building block for peptide-based therapeutics. Its CAS No. 831210-89-0 is frequently cited in patents and publications related to Alzheimer’s disease and Parkinson’s disease research. Recent studies highlight its potential in modulating the kynurenine pathway, a hotspot in immuno-oncology and neuroinflammation studies. This aligns with growing interest in metabolomics and personalized medicine, as evidenced by rising searches for "kynurenine pathway inhibitors" and "Fmoc amino acids for peptide drugs."
From a technical perspective, Fmoc-L-Kynurenine offers high purity (>98%) and compatibility with automated peptide synthesizers, making it a staple in high-throughput screening (HTS) workflows. Its stability under SPPS conditions ensures efficient incorporation into complex peptides targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The compound’s UV absorbance properties also facilitate analytical monitoring via HPLC, a feature valued in quality control for biopharmaceuticals.
Emerging applications include its use in bio-conjugation and proteomics, where it aids in labeling proteins for imaging or therapeutic purposes. The demand for Fmoc-protected amino acids has surged due to advancements in mRNA display and peptide library technologies. Notably, CAS No. 831210-89-0 is often cross-referenced with queries like "Fmoc-Kynurenine solubility" or "kynurenine derivatives in CNS disorders," reflecting its multidisciplinary relevance.
In summary, Fmoc-L-Kynurenine bridges gaps between chemical biology and translational research. Its role in elucidating disease mechanisms and designing novel therapeutics ensures its prominence in both academic and industrial settings. As the scientific community prioritizes neurodegenerative and immune-related breakthroughs, this compound remains a cornerstone for innovation.
831210-89-0 (Fmoc-L-Kynurenine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)